N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}-2-(phenylthio)acetamide

• IUPAC Name: N-[2-methyl-4-[(2-phenylsulfanylacetyl)amino]phenyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C21H20N2O2S2/c1-15-12-16(22-21(25)14-27-17-6-3-2-4-7-17)9-10-19(15)23-20(24)13-18-8-5-11-26-18/h2-12H,13-14H2,1H3,(H,22,25)(H,23,24)
• InChI Key: QTPKZUJRZFBSRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CSC2=CC=CC=C2)NC(=O)CC3=CC=CS3
• Molecular Formula: C21H20N2O2S2
• Molecular Weight: 396.5 g/mol

Description

N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}-2-(phenylthio)acetamide, also known as TAK-700 or orteronel, is a nonsteroidal androgen synthesis inhibitor that has been studied for its potential use in the treatment of prostate cancer. This compound works by inhibiting the enzyme CYP17, which is involved in the production of androgens such as testosterone. By reducing the levels of androgens in the body, TAK-700 may be able to slow the growth and spread of prostate cancer cells.

Mechanism of Action

N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}-2-(phenylthio)acetamide works by inhibiting the enzyme CYP17, which is involved in the production of androgens such as testosterone. By reducing the levels of androgens in the body, this compound may be able to slow the growth and spread of prostate cancer cells. This compound has been shown to be a potent inhibitor of CYP17, with an IC50 value of 38 nM.
Biochemical and Physiological Effects:
This compound has been shown to reduce the levels of androgens in the body, including testosterone and dihydrotestosterone. This reduction in androgen levels can lead to a reduction in prostate cancer cell growth and spread. In addition, this compound has been shown to have minimal effects on other hormones, such as cortisol and aldosterone.

Advantages and Limitations for Lab Experiments

One advantage of N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}-2-(phenylthio)acetamide is that it is a potent inhibitor of CYP17 and has been shown to reduce the levels of androgens in the body. This makes it a promising candidate for the treatment of prostate cancer. However, one limitation of this compound is that it may have off-target effects on other enzymes and pathways, which could lead to unwanted side effects.

Future Directions

There are several future directions for the study of N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}-2-(phenylthio)acetamide. One area of research could be to evaluate the efficacy of this compound in combination with other drugs for the treatment of prostate cancer. Another area of research could be to investigate the use of this compound in other types of cancer, such as breast cancer or ovarian cancer. Finally, future studies could focus on the development of new and more potent inhibitors of CYP17 for the treatment of prostate cancer.

Scientific Research Applications

N-{3-methyl-4-[(2-thienylacetyl)amino]phenyl}-2-(phenylthio)acetamide has been studied extensively for its potential use in the treatment of prostate cancer. Several clinical trials have been conducted to evaluate the safety and efficacy of this compound in patients with advanced prostate cancer. These studies have shown that this compound can reduce the levels of androgens in the body and may be able to slow the growth and spread of prostate cancer cells.